Cas no 117672-33-0 (Phosphine, (2,6-dimethylphenyl)diphenyl-)
117672-33-0 structure
Product Name:Phosphine, (2,6-dimethylphenyl)diphenyl-
CAS No:117672-33-0
MF:C20H19P
MW:290.338626146317
CID:1207015
PubChem ID:11467143
Update Time:2025-04-20
Phosphine, (2,6-dimethylphenyl)diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Phosphine, (2,6-dimethylphenyl)diphenyl-
- (2,6-dimethylphenyl)-diphenylphosphane
- 117672-33-0
- DTXSID80466761
- SCHEMBL1011883
-
- Inchi: 1S/C20H19P/c1-16-10-9-11-17(2)20(16)21(18-12-5-3-6-13-18)19-14-7-4-8-15-19/h3-15H,1-2H3
- InChI Key: AWSQBZGBKYNEQH-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C(C)=CC=CC=1C
Computed Properties
- Exact Mass: 290.12257
- Monoisotopic Mass: 290.122437604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Phosphine, (2,6-dimethylphenyl)diphenyl- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
117672-33-0 (Phosphine, (2,6-dimethylphenyl)diphenyl-) Related Products
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- 6163-58-2(Tri(2-methylphenyl)phosphine)
- 5931-53-3(Diphenyl(o-tolyl)phosphine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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